Cas no 453560-91-3 (Propanamide, 2-bromo-N-(2-hydroxy-5-nitrophenyl)-2-methyl-)

• Product Name: Propanamide, 2-bromo-N-(2-hydroxy-5-nitrophenyl)-2-methyl-
• CAS No: 453560-91-3
• MF: C₁₀H₁₁BrN₂O₄
• MW: 303.109341859818
• CID: 3989773
• PubChem ID: 10566329
• Update Time: 2025-04-22

Propanamide, 2-bromo-N-(2-hydroxy-5-nitrophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-(2-hydroxy-5-nitrophenyl)-2-methyl-
• 453560-91-3
• DB-111966
• SCHEMBL447659
• 2-Bromo-N-(2-hydroxy-5-nitro-phenyl)-2-methyl-propionamide
• SWCOMQPHZJHFSA-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrN2O4/c1-10(2,11)9(15)12-7-5-6(13(16)17)3-4-8(7)14/h3-5,14H,1-2H3,(H,12,15)
• InChI Key： SWCOMQPHZJHFSA-UHFFFAOYSA-N
• SMILES： C(NC1=CC([N+]([O-])=O)=CC=C1O)(=O)C(Br)(C)C

Computed Properties

• Exact Mass: 301.99022Da
• Monoisotopic Mass: 301.99022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.2Ų